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Compound of Interest

Compound Name: JX040

Cat. No.: B608285

Get Quote

Disclaimer: The JX040 is a sensitive gate Silicon Controlled Rectifier (SCR), a semiconductor

component used in electronic circuits for power control and switching. The intended audience

for information regarding this component typically consists of electronics engineers, circuit

designers, and technicians. The following application notes have been adapted to the specified

format but are technical in nature and pertain to electronic circuit design, not drug development

research.

Introduction to the JX040 SCR
The JX040 series is a family of sensitive gate Silicon Controlled Rectifiers designed for

applications requiring high dv/dt capability and strong resistance to electromagnetic

interference.[1][2] These characteristics make it particularly suitable for use in circuits such as

residual current circuit breakers, igniters, and motor controls.[1][2] As an SCR, the JX040 is a

unidirectional switch that is triggered into conduction by a small gate current and remains in the

"on" state as long as the current through the device is above the holding current.
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For reliable operation and to prevent damage to the component, the JX040 must be operated

within its specified absolute maximum ratings. The electrical characteristics define the

performance of the device under various operating conditions.

Table 1: Absolute Maximum Ratings (Tj = 25°C unless
otherwise specified)
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Parameter Symbol Value Unit

Repetitive Peak Off-

State Voltage
VDRM 600 V

Repetitive Peak

Reverse Voltage
VRRM 600 V

RMS On-State

Current (TC=97℃ for

TO-220B)

IT(RMS) 4 A

Non-Repetitive Surge

Peak On-State

Current (tp=10ms)

ITSM 30 A

I²t Value for Fusing

(tp=10ms)
I²t 4.5 A²s

Critical Rate of Rise of

On-State Current
dI/dt 50 A/µs

Peak Gate Current

(tp=20µs, Tj=110℃)
IGM 1.2 A

Peak Gate Power

(tp=20µs, Tj=110℃)
PGM 3 W

Average Gate Power

Dissipation

(Tj=110℃)

PG(AV) 0.2 W

Storage Junction

Temperature Range
Tstg -40 to 150 °C

Operating Junction

Temperature Range
Tj -40 to 110 °C

Source:[2]
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Table 2: Electrical Characteristics (Tj = 25°C unless
otherwise specified)
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Paramete
r

Symbol
Test
Condition

Min. Typ. Max. Unit

Gate

Trigger

Current

IGT
VD=12V,

RL=33Ω
- - 200 µA

Gate

Trigger

Voltage

VGT
VD=12V,

RL=33Ω
- 0.6 0.8 V

Gate Non-

Trigger

Voltage

VGD
VD=VDRM

, Tj=110℃
0.2 - - V

Holding

Current
IH IT=0.05A - 5 - mA

Latching

Current
IL IG=1.2 IGT - 6 - mA

On-State

Voltage
VTM

IT=8A,

tp=380µs
- - 1.5 V

Off-State

Leakage

Current

IDRM/IRR

M

VD=VDRM

,

VR=VRRM

- - 5 µA

Off-State

Leakage

Current

(Tj=110℃)

IDRM/IRR

M

VD=VDRM

,

VR=VRRM

- - 100 µA

Critical

Rate of

Rise of Off-

State

Voltage

dV/dt

VD=2/3VD

RM,

Tj=110℃,

RGK=1KΩ

20 - - V/µs

Source:[2]
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Experimental Protocols: Characterization of JX040
Switching Behavior
This protocol outlines a procedure to verify the fundamental switching characteristics of the

JX040 SCR in a laboratory setting.

Objective:
To measure the Gate Trigger Current (IGT), Gate Trigger Voltage (VGT), and Holding Current

(IH) of the JX040.

Materials:
JX040 SCR

Variable DC Power Supply (for anode voltage)

Variable DC Current Source (for gate current)

Load Resistor (RL)

Gate Resistor (RG)

Digital Multimeters (3)

Breadboard and connecting wires

Methodology:
Part 1: Measuring Gate Trigger Current (IGT) and Gate Trigger Voltage (VGT)

Construct the test circuit as shown in the workflow diagram below.

Set the anode DC voltage supply (V_AA) to 12V.

Connect a multimeter in series with the gate to measure IGT and another in parallel with the

gate and cathode to measure VGT.

Connect a third multimeter in series with the anode to monitor the anode current (I_A).
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Slowly increase the current from the gate current source.

Observe the anode current. The moment the anode current suddenly increases and the SCR

latches on, record the readings on the gate current and gate voltage multimeters. These are

the IGT and VGT values.

Reduce the gate current to zero.

Part 2: Measuring Holding Current (IH)

With the SCR in the "on" state from the previous step, ensure the gate current is zero.

Slowly decrease the anode voltage supply (V_AA).

Monitor the anode current (I_A).

The value of the anode current just before the SCR turns off (i.e., the current drops to zero)

is the holding current (IH). Record this value.

Experimental Workflow Diagram
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Circuit Setup

IGT & VGT Measurement

Holding Current (IH) Measurement

Start: Assemble
Test Circuit

Set Anode Voltage
(V_AA = 12V)

Connect Multimeters for
IGT, VGT, and I_A

Slowly Increase
Gate Current (I_G)

SCR Latches On?

No

Record IGT and VGT

Yes

Set Gate Current
(I_G = 0)

Slowly Decrease
Anode Voltage (V_AA)

SCR Turns Off?

No

Record Holding
Current (IH)

Yes

End of Test

Click to download full resolution via product page

Caption: Workflow for JX040 SCR Characterization.
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High-Power Switching Circuit Design
Considerations
When designing a high-power switching circuit using the JX040, several factors must be taken

into account to ensure reliable and safe operation.

Gate Drive Circuit: A reliable gate drive circuit is essential to ensure the SCR is triggered

properly. The gate current should be sufficient to turn the device on quickly and reliably, but

not so high as to exceed the maximum gate power dissipation.

Snubber Circuit: In applications with inductive loads, a snubber circuit (typically an RC

network) across the SCR is necessary to limit the rate of rise of off-state voltage (dV/dt) and

prevent false triggering.

Thermal Management: The JX040 will dissipate power, primarily during the on-state. A heat

sink is crucial to maintain the junction temperature below the maximum rating of 110°C,

especially when conducting high currents.[2] The total thermal resistance from the junction to

the ambient air must be low enough to dissipate the generated heat effectively.

Overcurrent Protection: A fast-acting fuse or circuit breaker should be included in series with

the SCR to protect it from overcurrent and short-circuit conditions. The I²t rating of the

protective device should be less than that of the SCR.[2]

Logical Relationship: Simplified SCR Switching Circuit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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